Cas no 1353958-20-9 ((1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1353958-20-9
• MF: C₁₃H₂₃ClN₄OS
• MW: 318.865920305252
• CID: 2091257
• PubChem ID: 66569932
• Update Time: 2025-09-24

(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride
• 1353958-20-9
• (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanaminehydrochloride
• [1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]methanamine;hydrochloride
• DB-243222
• AKOS024463918
• C-[1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methylamine hydrochloride

• MDL： MFCD21098782
• Inchi： 1S/C13H22N4OS.ClH/c1-3-18-12-7-11(15-13(16-12)19-2)17-6-4-5-10(8-14)9-17;/h7,10H,3-6,8-9,14H2,1-2H3;1H
• InChI Key： VTVVUSOBEBJXNV-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC(=CC(=N1)N1CCCC(CN)C1)OCC

Computed Properties

• Exact Mass: 318.1281102Da
• Monoisotopic Mass: 318.1281102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride

1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride: A Comprehensive Overview

The compound 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1353958-20-9) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Features and Synthesis

The molecule consists of a piperidine ring substituted at the 3-position with a methanamine group, which is further connected to a pyrimidine ring. The pyrimidine moiety is substituted with an ethoxy group at the 6-position and a methylthio group at the 2-position. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations, which are optimized to achieve high yields and purity.

Pharmacological Properties and Biological Activity

Recent studies have highlighted the potential of 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride as a modulator of key cellular pathways. Its ability to interact with specific protein targets has been explored in various in vitro and in vivo models. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. Additionally, its selectivity for these targets suggests a promising therapeutic window with minimal off-target effects.

Applications in Drug Discovery

The compound's unique structure makes it an attractive candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its ability to cross the blood-brain barrier has been validated in preclinical studies, indicating its potential utility in central nervous system-related therapies. Furthermore, its stability under physiological conditions enhances its suitability for systemic administration.

Safety and Toxicological Profile

To ensure its safe use in therapeutic applications, comprehensive toxicological studies have been conducted. These studies have revealed that 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanamine hydrochloride exhibits low acute toxicity and demonstrates good tolerability in animal models. Long-term toxicity studies are currently underway to further assess its safety profile for potential clinical trials.

Conclusion

In summary, 1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yll)piperidin -3 - ylmethanamine hydrochloride (CAS No. 1353958 - 20 - 9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for the development of innovative therapeutic agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.